Cas no 62903-69-9 (1H-1,4-Benzodiazepine-2,5-dione, 3,4-dihydro-1,7-dimethyl-)

62903-69-9 structure
Product name:1H-1,4-Benzodiazepine-2,5-dione, 3,4-dihydro-1,7-dimethyl-
CAS No:62903-69-9
MF:C11H12N2O2
MW:204.225182533264
CID:1647778
1H-1,4-Benzodiazepine-2,5-dione, 3,4-dihydro-1,7-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,4-Benzodiazepine-2,5-dione, 3,4-dihydro-1,7-dimethyl-
-
- Inchi: 1S/C11H12N2O2/c1-7-3-4-9-8(5-7)11(15)12-6-10(14)13(9)2/h3-5H,6H2,1-2H3,(H,12,15)
- InChI Key: NJTJXKLVGGVKRN-UHFFFAOYSA-N
- SMILES: N1(C)C2=CC=C(C)C=C2C(=O)NCC1=O
Computed Properties
- Exact Mass: 204.08996
- Monoisotopic Mass: 204.09
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
Experimental Properties
- Density: 1.198±0.06 g/cm3(Predicted)
- Melting Point: 170 °C(Solv: ethanol (64-17-5); acetone (67-64-1))
- Boiling Point: 581.9±50.0 °C(Predicted)
- PSA: 49.41
- pka: 13.21±0.20(Predicted)
1H-1,4-Benzodiazepine-2,5-dione, 3,4-dihydro-1,7-dimethyl- Related Literature
-
Xinyun Wu,Richard D. Oleschuk,Natalie M. Cann Analyst, 2012,137, 4150-4161
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Jing-fu Liu,Qian Liu,Gui-bin Jiang Chem. Commun., 2011,47, 1613-1615
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Soumen Saha,Ram Kinkar Roy,Sourav Pal Phys. Chem. Chem. Phys., 2010,12, 9328-9338
62903-69-9 (1H-1,4-Benzodiazepine-2,5-dione, 3,4-dihydro-1,7-dimethyl-) Related Products
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